Cas no 79603-69-3 (4-[(2,3-Dichloroanilino)carbonyl]phenyl-N,N-dimethylsulfamate)

• Product Name: 4-[(2,3-Dichloroanilino)carbonyl]phenyl-N,N-dimethylsulfamate
• CAS No: 79603-69-3
• MF: C₁₅H₁₄Cl₂N₂O₄S
• MW: 389.253660678864
• CID: 5027120
• Update Time: 2025-05-22

4-[(2,3-Dichloroanilino)carbonyl]phenyl-N,N-dimethylsulfamate Chemical and Physical Properties

Names and Identifiers

• 4-[(2,3-dichlorophenyl)carbamoyl]phenyl N,N-dimethylsulfamate
• Bionet1_000697
• HMS569O19
• 4-[(2,3-dichloroanilino)carbonyl]phenyl-N,N-dimethylsulfamate
• 4-[(2,3-Dichloroanilino)carbonyl]phenyl-N,N-dimethylsulfamate

• Inchi： 1S/C15H14Cl2N2O4S/c1-19(2)24(21,22)23-11-8-6-10(7-9-11)15(20)18-13-5-3-4-12(16)14(13)17/h3-9H,1-2H3,(H,18,20)
• InChI Key： IKNYNKLQQFKUEL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1NC(C1C=CC(=CC=1)OS(N(C)C)(=O)=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 530
• XLogP3: 3.5
• Topological Polar Surface Area: 84.1

Additional information on 4-[(2,3-Dichloroanilino)carbonyl]phenyl-N,N-dimethylsulfamate

Recent Advances in the Study of 4-[(2,3-Dichloroanilino)carbonyl]phenyl-N,N-dimethylsulfamate (CAS: 79603-69-3)

The compound 4-[(2,3-Dichloroanilino)carbonyl]phenyl-N,N-dimethylsulfamate (CAS: 79603-69-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfamate-based molecule has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors. Recent studies have focused on its unique chemical structure, which combines a dichloroaniline moiety with a dimethylsulfamate group, creating a distinctive pharmacophore with specific biological activities.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action as a carbonic anhydrase inhibitor. The research team employed X-ray crystallography to elucidate the binding interactions between 79603-69-3 and human carbonic anhydrase II, revealing a unique binding mode that differs from classical sulfonamide inhibitors. This structural insight provides valuable information for the design of next-generation enzyme inhibitors with improved selectivity and reduced side effects.

In the area of cancer research, preclinical studies have demonstrated that 4-[(2,3-Dichloroanilino)carbonyl]phenyl-N,N-dimethylsulfamate exhibits potent antiproliferative activity against several cancer cell lines, including breast and prostate cancer models. The compound appears to modulate multiple signaling pathways simultaneously, suggesting potential as a multi-targeted therapeutic agent. However, researchers caution that further optimization of its pharmacokinetic properties is necessary before clinical development can proceed.

Recent synthetic chemistry advancements have led to improved methods for producing 79603-69-3 with higher yields and purity. A 2024 publication in Organic Process Research & Development described a novel catalytic process that reduces byproduct formation while maintaining stereochemical integrity. These manufacturing improvements could facilitate larger-scale production for both research and potential therapeutic applications.

Ongoing structure-activity relationship (SAR) studies are exploring modifications to the core structure of 4-[(2,3-Dichloroanilino)carbonyl]phenyl-N,N-dimethylsulfamate to enhance its biological properties. Preliminary results suggest that subtle changes to the dichloroaniline moiety can significantly impact both potency and selectivity, opening new avenues for targeted drug development in various therapeutic areas.

As research continues, the scientific community remains particularly interested in the compound's potential applications beyond its initial indications. Recent computational studies have predicted possible activity against other enzyme targets, suggesting that 79603-69-3 may serve as a valuable scaffold for developing treatments for neurological disorders and metabolic diseases. However, these predictions require experimental validation through rigorous biochemical and cellular assays.

The safety profile of 4-[(2,3-Dichloroanilino)carbonyl]phenyl-N,N-dimethylsulfamate is currently under investigation, with early toxicology studies showing acceptable margins in animal models. Researchers emphasize the need for comprehensive ADME (absorption, distribution, metabolism, and excretion) studies to fully understand the compound's behavior in biological systems and to guide future clinical development strategies.